Cas no 100124-07-0 (4-Phenoxathiinboronic Acid)

• Product Name: 4-Phenoxathiinboronic Acid
• CAS No: 100124-07-0
• MF: C₁₂H₉BO₃S
• MW: 244.074062108994
• MDL: MFCD01605731
• CID: 62121
• PubChem ID: 2734376
• Update Time: 2024-11-04

4-Phenoxathiinboronic Acid Chemical and Physical Properties

Names and Identifiers

• Phenoxathiin-4-ylboronic acid
• Phenoxathine-4-boronic acid
• 4-Phenoxathiinylboronic acid
• Phenoxathiin-4-boronic acid
• 4-phenoxathiineboronic acid
• Boronic acid,B-4-phenoxathiinyl
• Dihydroxy-phenoxathiin-4-yl-boran
• dihydroxy-phenoxathiin-4-yl-borane
• phenoxanthiin-4-boronic acid
• phenoxathiin-4-yl-boronic acid
• 4-Phenoxathiinboronicacid (6CI)
• Boronic acid, 4-phenoxathiinyl- (9CI)
• Phenoxathiin-4-ylboronicacid
• 4-Phenoxathiinboronic Acid
• SCHEMBL2762793
• DTXSID10370266
• CS-0155888
• Phenoxathiin-4-boronicacid
• AB09295
• J-000049
• Boronic acid, B-4-phenoxathiinyl-
• A16150
• MFCD01605731
• 100124-07-0
• FT-0642416
• AKOS004113765
• AS-30500
• IIENVBUXFRSCLM-UHFFFAOYSA-N
• J-515922
• C12H9BO3S

• MDL： MFCD01605731
• Inchi： 1S/C12H9BO3S/c14-13(15)8-4-3-7-11-12(8)16-9-5-1-2-6-10(9)17-11/h1-7,14-15H
• InChI Key： IIENVBUXFRSCLM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2OC2C(B(O)O)=CC=CC1=2

Computed Properties

• Exact Mass: 244.03700
• Monoisotopic Mass: 244.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 75A^2

Experimental Properties

• Color/Form: White or beige crystalline powder
• Density: 1.45
• Melting Point: 162-167 ºC
• Boiling Point: 457.5 °C at 760 mmHg
• Flash Point: 457.5 °C at 760 mmHg
• Refractive Index: 1.712
• PSA: 74.99000
• LogP: 1.62330
• Solubility: Not determined

4-Phenoxathiinboronic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：0-6°C